Cas no 139745-29-2 (Octanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester)

• Product Name: Octanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester
• CAS No: 139745-29-2
• MF: C₂₅H₅₀O₄
• MW: 414.662108898163
• CID: 1279941
• Update Time: 2024-08-04

Octanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester

• Inchi： 1S/C25H50O4/c1-3-5-7-9-10-11-12-13-14-15-17-19-21-28-23-24(22-26)29-25(27)20-18-16-8-6-4-2/h24,26H,3-23H2,1-2H3
• InChI Key： KPFJPNZOUNKRRW-UHFFFAOYSA-N
• SMILES： C(OC(CO)COCCCCCCCCCCCCCC)(=O)CCCCCCC

Computed Properties

• Exact Mass: 414.3711

Experimental Properties

• Density: 0.923±0.06 g/cm3(Predicted)
• Boiling Point: 508.9±30.0 °C(Predicted)
• PSA: 55.76
• pka: 13.85±0.10(Predicted)